Cas no 1211212-41-7 (1-5-(1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-3-(prop-2-en-1-yl)urea)

• Product Name: 1-5-(1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-3-(prop-2-en-1-yl)urea
• CAS No: 1211212-41-7
• MF: C₁₀H₁₂N₆O₂
• MW: 248.241280555725
• CID: 5948539
• PubChem ID: 45551659
• Update Time: 2025-06-09

1-5-(1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-3-(prop-2-en-1-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-5-(1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-3-(prop-2-en-1-yl)urea
• 1-[5-(1-methylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3-prop-2-enylurea
• VU0520049-1
• 1211212-41-7
• AKOS024518071
• 1-[5-(1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3-(prop-2-en-1-yl)urea
• F5773-1336
• 1-allyl-3-(5-(1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl)urea

• Inchi： 1S/C10H12N6O2/c1-3-5-11-9(17)12-10-14-13-8(18-10)7-4-6-16(2)15-7/h3-4,6H,1,5H2,2H3,(H2,11,12,14,17)
• InChI Key： NKLVOIFITPNBIB-UHFFFAOYSA-N
• SMILES： N(C1=NN=C(C2C=CN(C)N=2)O1)C(NCC=C)=O

Computed Properties

• Exact Mass: 248.10217365g/mol
• Monoisotopic Mass: 248.10217365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 97.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles

Additional information on 1-5-(1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-3-(prop-2-en-1-yl)urea

Introduction to 1-5-(1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-3-(prop-2-en-1-yl)urea (CAS No. 1211212-41-7)

1-5-(1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-3-(prop-2-en-1-yl)urea, also known by its CAS number 1211212-41-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of ureas and is characterized by its unique structural features, including a 1,3,4-oxadiazole ring and a 1-methylpyrazole moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1-5-(1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-3-(prop-2-en-1-yl)urea is particularly noteworthy due to its functional groups. The 1,3,4-oxadiazole ring is known for its stability and ability to form strong hydrogen bonds, which can enhance the compound's interactions with biological targets. The 1-methylpyrazole moiety adds further complexity and can influence the compound's pharmacological properties. The presence of a propenyl group (prop-2-en-1-yl) introduces a degree of flexibility and can affect the compound's solubility and bioavailability.

Recent studies have explored the potential therapeutic applications of 1-5-(1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-3-(prop-2-en-1-y l)urea. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. This makes it a promising candidate for the development of novel therapeutic agents.

In addition to its enzymatic inhibition properties, 1 -5-( 1 -methyl - 1 H -pyrazol - 3 - yl ) - 1 , 3 , 4 -oxadiazol - 2 - yl ) - 3 -( prop - 2 - en - 1 - yl ) urea has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This suggests that it may have potential as an anti-inflammatory agent for treating conditions like rheumatoid arthritis and other autoimmune disorders.

The pharmacokinetic properties of 1 -5 -( 1 -methyl - 1 H -pyrazol - 3 - yl ) - 1 , 3 , 4 -oxadiazol - 2 - yl ) - 3 -( prop - 2 - en - 1 - yl ) urea have also been studied to assess its suitability for drug development. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound shows good oral bioavailability and a reasonable half-life, which are important factors for ensuring effective drug delivery and sustained therapeutic effects.

To further evaluate the safety and efficacy of 1 -5 -( 1 -methyl - 1 H -pyrazol - 3 - yl ) - 1 , 3 , 4 -oxadiazol - 2 - yl ) - 3 -( prop - 2 - en - 1 - yl ) urea, preclinical studies have been conducted in animal models. These studies have shown promising results in terms of both safety and therapeutic outcomes. For example, in rodent models of cancer, the compound was found to significantly inhibit tumor growth without causing significant toxicity or adverse effects.

The potential clinical applications of are diverse and include not only cancer therapy but also the treatment of inflammatory diseases and other conditions where enzymatic inhibition plays a crucial role. Ongoing research is focused on optimizing the compound's structure to enhance its potency and selectivity while minimizing potential side effects.

In conclusion, (CAS No. * * * * * * * * * * * *) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further development as a therapeutic agent. Continued research into its mechanisms of action, pharmacokinetics, and safety profile will be essential for realizing its full potential in clinical settings.